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Compound of Interest

Compound Name:
Magnesium 2-hydroxypropanoate

trihydrate

CAS No.: 1220086-24-7

Cat. No.: B1145714

Get Quote

Executive Summary & Safety Profile
Magnesium 2-hydroxypropanoate trihydrate (commonly Magnesium Lactate Trihydrate) is a

magnesium salt of lactic acid.[1] While generally recognized as safe (GRAS) in food

applications, laboratory quantities require strict adherence to Good Laboratory Practice (GLP)

disposal standards.

Critical Disposal Classification:

RCRA Status: Non-hazardous (Not P-listed or U-listed).

Primary Hazard: Low toxicity; however, high biological oxygen demand (BOD) in wastewater

can violate local POTW (Publicly Owned Treatment Works) permits if discharged in bulk.

Recommended Path: Solid waste stream (incineration or landfill) is the preferred method to

maintain "cradle-to-grave" tracking and prevent drain clogging or bacterial blooms in

plumbing.
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Physicochemical Profile for Disposal
Data below dictates the logic for the chosen disposal methods.

Parameter Value Operational Implication

Molecular Formula Mg(C₃H₅O₃)₂[1][2][3] · 3H₂O
Hydrated salt; stable under

normal conditions.

Solubility (Water) ~84 g/L (at 20°C)

Highly soluble.[4] Risk:[5][6]

Rapid migration in

groundwater if leached.

pH (1% Solution) 6.0 – 7.0

Neutral. Unlikely to trigger

corrosive waste alerts (pH <2

or >12.5).

Physical State White Crystalline Powder
Risk:[4] Dust generation.[7][8]

[9] Inhalation irritant.

Reactivity Stable
Compatible with standard non-

hazardous waste streams.

Disposal Decision Matrix
Do not rely on "habitual" disposal methods.[5][8][9][10] Use this logic flow to determine the

compliant path for your specific volume and local regulations.
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Waste Generated:
Mg 2-hydroxypropanoate

Is the waste mixed with
RCRA Hazardous Chemicals?

DISPOSAL PATH A:
Segregated Hazardous Waste

(Tag as Mixed Waste)

Yes

Assess Quantity

No (Pure/Inert Mix)

> 1 kg (Bulk)

< 1 kg (Trace/Rinse)

DISPOSAL PATH B:
Non-Haz Solid Waste

(Lab Pack/Drum)

Prevent High BOD Load

Check Local EHS/POTW
Sewer Code

Drain Disposal Permitted?

No / Unsure

DISPOSAL PATH C:
Aqueous Disposal
(Dilution Required)

Yes (Strict Limits)

Click to download full resolution via product page
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Figure 1: Decision logic for Magnesium Lactate disposal. Note that "Path B" is the standard

default for most research facilities to ensure compliance.

Detailed Operational Protocols
Protocol A: Solid Waste Disposal (Standard/Preferred)
Applicability: Expired reagents, bulk powder, or contaminated solids. Scientific Rationale:

Although non-hazardous, solid disposal prevents environmental loading. Magnesium lactate is

biodegradable, but large quantities in water systems promote rapid bacterial growth (bio-

fouling).

Segregation: Ensure the material is not mixed with oxidizers or strong acids.

Containerization:

Place the substance in a high-density polyethylene (HDPE) or glass container.

Double-bagging is acceptable for dry powder if placed inside a secondary fiber drum.

Labeling:

Label clearly: "Non-Hazardous Waste – Magnesium Lactate Trihydrate."

Do not label as "Hazardous Waste" unless mixed with regulated solvents, as this

increases disposal costs unnecessarily.

Handover: Transfer to your facility’s chemical waste management team for landfill or

incineration.

Protocol B: Aqueous Disposal (Conditional)
Applicability: Trace residues, glassware rinsate, or small buffer volumes (< 100g).

Constraint:Strictly prohibited if your facility operates on a septic system or has a zero-discharge

permit.

Verification: Confirm with your EHS officer that your permit allows for "High BOD salts" in the

sanitary sewer.
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Dilution Factor:

Dissolve waste at a ratio of 1:50 (1 part Mg-Lactate to 50 parts water).

Reasoning: While soluble at ~84g/L, flushing a saturated solution can cause "salting out" if

it meets colder water or other ions in the plumbing, potentially causing blockages.

Flushing:

Run cold tap water for 2 minutes.

Slowly pour the diluted solution into the drain.

Flush with water for an additional 5 minutes to ensure total clearance of the trap.

Protocol C: Spill Response (Immediate Action)
Scenario: Dry powder spill on the lab bench or floor.

PPE: Wear nitrile gloves, safety goggles, and a lab coat. If the spill is >500g, use a N95 dust

mask to prevent inhalation irritation.

Dry Cleanup (Crucial Step):

Do NOT use water initially. Magnesium lactate trihydrate becomes sticky and slippery

when wet, complicating cleanup.

Use a dustpan and brush or a HEPA vacuum to collect the dry powder.

Final Cleaning:

Once the bulk solid is removed, wipe the surface with a damp paper towel.

Dispose of the towel as solid waste.

Scientific Grounding & Regulatory Context[8]
The "BOD" Factor
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Why restrict drain disposal if it's non-toxic? Magnesium lactate is an organic salt.[4] When

introduced into waterways, it acts as a nutrient source for bacteria. The bacteria consume

oxygen to break down the lactate (Biological Oxygen Demand).

High BOD Impact: A massive release can deplete dissolved oxygen in the water, killing

aquatic life (fish kills) and disrupting the bacterial balance in wastewater treatment plants.

Self-Validating System: If you observe "slime" or bacterial growth in laboratory sink traps, it is

often an indicator of improper disposal of organic salts like lactates or citrates.

Regulatory Reference
Under 40 CFR 261, Magnesium 2-hydroxypropanoate is not listed as a hazardous waste.

However, the EPA Sewer Ban (40 CFR Part 441) and local municipal codes often prohibit

"viscous substances" or "substances that cause interference" with treatment works. Protocol A

(Solid Waste) is the only method that guarantees immunity from these interpretations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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